Cas no 17112-77-5 (D-Galactose,3-(hydrogen sulfate))

• Product Name: D-Galactose,3-(hydrogen sulfate)
• CAS No: 17112-77-5
• MF: C₆H₁₂O₉S
• MW: 260.219081878662
• CID: 122101
• PubChem ID: 152205
• Update Time: 2025-04-18

D-Galactose,3-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• D-Galactose,3-(hydrogen sulfate)
• [(2R,3S,4S,5R)-2,4,5,6-tetrahydroxy-1-oxohexan-3-yl] hydrogen sulfate
• 3-O-sulfogalactose
• 3-O-sulfo-D-galactose
• Galactose-3-sulfate
• 17112-77-5
• D-Galactose 3-sulfate
• SCHEMBL3239040
• D-Galactose, 3-(hydrogen sulfate)
• DTXSID10169016
• DTXCID1091507
• (2R,3S,4S,5R)-2,4,5,6-Tetrahydroxy-1-oxohexan-3-yl hydrogen sulfate

• Inchi： 1S/C6H12O9S/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14/h2-7,9-11H,1H2,(H,12,13,14)/t3-,4+,5+,6-/m1/s1
• InChI Key： XBAAKGHPVXQWEM-DPYQTVNSSA-N
• SMILES： S(=O)(=O)(O)O[C@H]([C@H](C=O)O)[C@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 260.02
• Monoisotopic Mass: 260.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.841g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.599